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Compound of Interest

Compound Name:
3-Bromo-2-fluoro-5-

methylbenzaldehyde

Cat. No.: B580479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound 3-
Bromo-2-fluoro-5-methylbenzaldehyde. The information is presented to be a ready reference

for research and development activities.

Chemical Structure and Formula
3-Bromo-2-fluoro-5-methylbenzaldehyde is an aromatic aldehyde with bromine, fluorine, and

methyl group substitutions on the benzene ring. Based on its nomenclature, the molecular

structure is determined as follows:

Benzaldehyde: A benzene ring attached to a formyl (-CHO) group.

Substituents:

A bromine atom at the 3rd position.

A fluorine atom at the 2nd position.

A methyl (-CH3) group at the 5th position.

This arrangement of atoms yields the molecular formula: C₈H₆BrFO.
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Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.

The standard atomic weights for the elements are sourced from the International Union of Pure

and Applied Chemistry (IUPAC).

The calculation is detailed in the table below:

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904[1][2][3] 79.904

Fluorine F 1 18.998[4][5][6] 18.998

Oxygen O 1
15.999[7][8][9]

[10]
15.999

Total 217.037

The calculated molecular weight of 3-Bromo-2-fluoro-5-methylbenzaldehyde is 217.037

g/mol .

Logical Relationship of Components
The following diagram illustrates the elemental composition leading to the final molecular

formula and weight.

3-Bromo-2-fluoro-5-methylbenzaldehyde
Molecular Weight: 217.037 g/mol

Carbon (C)
8 atoms
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6 atoms
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Caption: Elemental composition of 3-Bromo-2-fluoro-5-methylbenzaldehyde.

Experimental Protocols
The determination of molecular weight for a novel or synthesized compound typically involves

mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., acetonitrile or methanol).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). ESI

is generally preferred for polar molecules.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such

as an Orbitrap or Time-of-Flight (TOF) analyzer.

Detection: The analyzer measures the mass-to-charge ratio (m/z) of the ions with high

precision. For a singly charged molecular ion [M+H]⁺ or [M]⁺, the measured m/z value

directly corresponds to a value very close to the molecular weight.

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the

molecular ion. The high resolution allows for the determination of the exact mass, which can

be used to confirm the elemental composition.

The workflow for this experimental determination is visualized below.
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Caption: Workflow for experimental molecular weight determination via HRMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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